1-[2-(4-methoxyphenoxy)ethyl]piperidine

• IUPAC Name: 1-[2-(4-methoxyphenoxy)ethyl]piperidine
• InChI: InChI=1S/C14H21NO2/c1-16-13-5-7-14(8-6-13)17-12-11-15-9-3-2-4-10-15/h5-8H,2-4,9-12H2,1H3
• InChI Key: DCEKWYANAGKPNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCN2CCCCC2
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

1-[2-(4-methoxyphenoxy)ethyl]piperidine is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 235.157228913 g/mol and the complexity rating of the compound is 196. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Profiling in Toxicology

1-[2-(4-methoxyphenoxy)ethyl]piperidine, along with other related compounds, has been studied for its identification and characterization in toxicology. De Paoli et al. (2013) explored the analytical profiles of similar substances using various methods such as gas chromatography and mass spectrometry. These substances were analyzed in different biological matrices, including blood, urine, and vitreous humor, highlighting their relevance in forensic toxicology (De Paoli et al., 2013).

Neuroprotective Effects

Research by Zhong et al. (2020) on aryloxyethylamine derivatives, which include this compound variants, has shown potential neuroprotective effects. These compounds exhibited significant protection against glutamate-induced cell death in PC12 cells. Furthermore, they demonstrated notable anti-ischemic activity in vivo, suggesting their potential as neuroprotective agents for the development of new anti-ischemic stroke drugs (Zhong et al., 2020).

Binding Affinity and Selectivity Studies

Prisinzano et al. (2002) investigated the binding affinity of piperidine analogues, including compounds related to this compound, to the dopamine transporter. These studies are crucial in understanding the interaction of such compounds with neurological receptors and transporters, which is important for the development of treatments for neurological disorders (Prisinzano et al., 2002).

DNA Binding Studies

Mohanraj and Ponnuswamy (2018) focused on the synthesis and characterization of N-acyl derivatives of compounds similar to this compound. Their research included DNA binding studies, which are significant for understanding the potential therapeutic applications of these compounds in areas like cancer treatment and genetic disorders (Mohanraj & Ponnuswamy, 2018).

Radiolabeled Antagonists in Neuroimaging

Plenevaux et al. (2000) explored the use of radiolabeled antagonists related to this compound for studying serotonergic neurotransmission with positron emission tomography (PET). This research is crucial in neuroimaging and the study of neurological diseases and disorders (Plenevaux et al., 2000).